Cas no 112122-99-3 (Hexadecanoic acid,16,16'-dithiobis-)
112122-99-3 structure
Product Name:Hexadecanoic acid,16,16'-dithiobis-
CAS No:112122-99-3
MF:C34H66O4S2
MW:603.015449047089
CID:129546
PubChem ID:57346763
Update Time:2025-04-19
Hexadecanoic acid,16,16'-dithiobis- Chemical and Physical Properties
Names and Identifiers
-
- Hexadecanoic acid,16,16'-dithiobis-
- 17-(16-carboxyhexadecyldisulfanyl)heptadecanoic acid
- 17,17'-Disulfanediyldiheptadecanoic acid
- 112122-99-3
- SCHEMBL1163681
- 16-carboxyhexdecyl disulfide
- DTXSID30721251
-
- Inchi: 1S/C34H66O4S2/c35-33(36)29-25-21-17-13-9-5-1-3-7-11-15-19-23-27-31-39-40-32-28-24-20-16-12-8-4-2-6-10-14-18-22-26-30-34(37)38/h1-32H2,(H,35,36)(H,37,38)
- InChI Key: XPHZNCZEWTXFON-UHFFFAOYSA-N
- SMILES: S(CCCCCCCCCCCCCCCCC(=O)O)SCCCCCCCCCCCCCCCCC(=O)O
Computed Properties
- Exact Mass: 574.40926
- Monoisotopic Mass: 602.44025293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 40
- Rotatable Bond Count: 35
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 14
- Topological Polar Surface Area: 125Ų
Experimental Properties
- PSA: 74.6
Hexadecanoic acid,16,16'-dithiobis- Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
112122-99-3 (Hexadecanoic acid,16,16'-dithiobis-) Related Products
- 92038-67-0(Hexanoic acid,6,6'-dithiobis-)
- 107016-79-5(Octanoic acid,8,8'-dithiobis-)
- 23483-56-9(Undecanoic acid,11,11'-dithiobis-)
- 2906-60-7(4,4'-Dithiodibutyric acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk